2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-6-fluorobenzamide

• IUPAC Name: 2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)-6-fluorobenzamide
• InChI: InChI=1S/C20H20ClFN2O3/c1-4-24-15-10-12(8-9-16(15)27-11-20(2,3)19(24)26)23-18(25)17-13(21)6-5-7-14(17)22/h5-10H,4,11H2,1-3H3,(H,23,25)
• InChI Key: QQDYOXCYLLTBCL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)NC(=O)C3=C(C=CC=C3Cl)F)OCC(C1=O)(C)C
• Molecular Formula: C20H20ClFN2O3
• Molecular Weight: 390.8 g/mol

Description

2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-6-fluorobenzamide is a useful research compound. Its molecular formula is C20H20ClFN2O3 and its molecular weight is 390.84. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Structural Studies

• A study by Almansour et al. (2016) focused on synthesizing benzimidazole-tethered oxazepine heterocyclic hybrids, demonstrating the process of synthesizing complex molecules related to 2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-6-fluorobenzamide. The study also involved spectroscopic and X-ray diffraction analyses, highlighting the molecule's structural aspects Almansour et al., 2016.

2. Tissue Distribution Studies

• Research by Dreyfuss et al. (1973) examined the distribution of substituted dibenzoxazepines in dog tissues, providing insights into how similar compounds, including this compound, might distribute in biological systems Dreyfuss et al., 1973.

3. Reaction Studies and Compound Synthesis

• The study by Quintero et al. (2019) involved the synthesis of various bioactive compounds, including those related to the structure of this compound. This research highlights the methods and outcomes in synthesizing complex organic molecules Quintero et al., 2019.

4. Molecular Electrophilic and Nucleophilic Reactivity Studies

• Sapegin et al. (2012) conducted a study on the construction of a rare heterocyclic system, which relates to the synthesis and understanding of the reactivity of molecules similar to this compound. This research provides insights into the molecular reactivity of such complex compounds Sapegin et al., 2012.

5. Nonlinear Optical Properties and Computational Studies

• Petrovskii et al. (2017) explored the photophysical properties of oxazapolyheterocycles, which can be related to studies on compounds like this compound. Their research includes computational hyperpolarizability studies, indicating potential applications in nonlinear optics Petrovskii et al., 2017.